4-[(1-Methylbenzimidazol-2-yl)methyl]aniline;dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to the class of organic compounds known as benzimidazoles . These are organic compounds containing a benzene ring fused to an imidazole ring . The molecular formula of the compound is C15H17Cl2N3 and it has a molecular weight of 310.22 .
Synthesis Analysis
The synthesis of similar compounds often starts with benzene derivatives with nitrogen-containing functionality ortho to each other . For instance, o-phenylenediamines can react readily with aromatic carboxylic acids in the presence of a strong dehydrating agent, polyphosphoric acid (PPA), to give 2-aryl benzimidazoles . An improved process for the preparation of 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzaldehyde has been described .Physical and Chemical Properties Analysis
The physical and chemical properties of the compound can be inferred from its molecular formula, C15H17Cl2N3. It has a molecular weight of 310.22. Further properties such as melting point, boiling point, solubility, and stability would require experimental determination.Scientific Research Applications
Synthesis and Applications in Dye Manufacturing
- Synthesis of Azo Dyes : A study by Karcı and Demirçalı (2006) discusses the synthesis of novel phenylazopyrimidone dyes, utilizing a compound structurally related to 4-[(1-Methylbenzimidazol-2-yl)methyl]aniline. These dyes have potential applications in the textile industry, showcasing the compound's role in the development of new colorants (Karcı & Demirçalı, 2006).
Medicinal Chemistry and Pharmacology
- Antihypertensive Agents : Abdel-Wahab, Mohamed, Amr, and Abdalla (2008) explored the synthesis of various derivatives, including structures akin to 4-[(1-Methylbenzimidazol-2-yl)methyl]aniline, as potential antihypertensive α-blocking agents. This indicates the compound's relevance in developing cardiovascular drugs (Abdel-Wahab et al., 2008).
- Antimicrobial Activity : Habib, Hassan, and El‐Mekabaty (2013) conducted research on novel quinazolinone derivatives, including compounds related to 4-[(1-Methylbenzimidazol-2-yl)methyl]aniline, demonstrating significant antimicrobial properties. This suggests potential applications in treating bacterial infections (Habib, Hassan, & El‐Mekabaty, 2013).
Material Science and Chemistry
- Copper(II) and Zinc(II) Complexes : Shen et al. (2018) explored the synthesis and characterization of metal complexes using a related ligand. These complexes exhibit significant antioxidant activities, which could be relevant in material sciences and antioxidative applications (Shen et al., 2018).
- DNA-Binding Studies : Wu et al. (2014) studied the DNA-binding properties of silver(I) complexes containing bis(benzimidazol-2-ylmethyl)aniline derivatives. This research highlights potential applications in biochemistry and molecular biology (Wu et al., 2014).
Future Directions
Benzimidazole derivatives have a multitude of interesting pharmacological activity, including antiviral, antitumor, antihypertensive, proton pump inhibitory, anthelmintic, antimicrobial, and anti-inflammatory activity . This suggests that “4-[(1-Methylbenzimidazol-2-yl)methyl]aniline;dihydrochloride” and similar compounds could have potential applications in medicinal chemistry and drug discovery.
Properties
IUPAC Name |
4-[(1-methylbenzimidazol-2-yl)methyl]aniline;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3.2ClH/c1-18-14-5-3-2-4-13(14)17-15(18)10-11-6-8-12(16)9-7-11;;/h2-9H,10,16H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZDSJXFQXBAQDS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1CC3=CC=C(C=C3)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17Cl2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.